Cas no 1638761-10-0 (methyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate)

• Product name: methyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate
• CAS No: 1638761-10-0
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 5290613

methyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate

• Inchi： 1S/C10H10N2O2/c1-6-3-7-4-8(10(13)14-2)5-11-9(7)12-6/h3-5H,1-2H3,(H,11,12)
• InChI Key： HUNPVPCNPFCBDI-UHFFFAOYSA-N
• SMILES： C12NC(C)=CC1=CC(C(OC)=O)=CN=2

Additional information on methyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate

Chemical Profile: Methyl 2-Methyl-1H-Pyrrolo[2,3-b]Pyridine-5-Carboxylate (CAS No. 1638761-10-0)

Methyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate, identified by the CAS registry number 1638761-10-0, is a structurally unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds combining pyrrole and pyridine moieties. The presence of a methyl group at the 2-position of the pyrrolopyridine ring and a methyl ester at the 5-position introduces specific electronic and steric properties that make this compound particularly interesting for research and development.

The synthesis of methyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate typically involves multi-step organic reactions, including nucleophilic aromatic substitution, cyclization, and esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such heterocyclic compounds. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of complex pyrrolopyridine frameworks with high yields and purity.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. Pyrrolopyridines are known to exhibit diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. A study published in the Journal of Medicinal Chemistry highlighted the ability of similar pyrrolopyridine derivatives to modulate kinase activity, making them valuable candidates for developing targeted therapies against cancer and inflammatory diseases.

In addition to its pharmaceutical applications, methyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate has shown potential in materials science. Its aromatic structure and conjugated system make it suitable for use in organic electronics. Recent research has explored its application as a component in light-emitting diodes (LEDs) and photovoltaic devices due to its favorable electronic properties. The compound's ability to absorb and emit light in specific wavelengths makes it a candidate for advanced optoelectronic materials.

The structural versatility of this compound also lends itself to applications in agrochemicals. Its ability to interact with specific enzymes or receptors suggests potential as a herbicide or fungicide. A study conducted by agricultural researchers demonstrated that derivatives of this compound exhibited selective toxicity against plant pathogens without adversely affecting crop plants.

From an environmental perspective, understanding the fate and toxicity of methyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate is crucial for its safe handling and application. Recent eco-toxicological studies have focused on its biodegradation pathways and potential impact on aquatic ecosystems. These studies aim to ensure that its use aligns with sustainable practices and regulatory standards.

In conclusion, methyl 2-methyl-1H-pyrrolo[2,3-b]pyridine-5-carboxylate (CAS No. 1638761-10-0) represents a versatile compound with multifaceted applications across various industries. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable asset in modern chemical research and development.